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Compound of Interest

Compound Name: 4-Isothiocyanatobenzamide

CAS No.: 158756-25-3

Cat. No.: B186619

Get Quote

Executive Summary
4-Isothiocyanatobenzamide (4-ITCB) represents a critical pharmacophore in medicinal

chemistry, serving as a bifunctional scaffold that combines the hydrogen-bonding capacity of a

benzamide with the electrophilic reactivity of an isothiocyanate. While the parent molecule

(CAS 158756-25-3) is primarily a reactive intermediate, its derivatives—specifically 1-(4-

carbamoylphenyl)-3-substituted thioureas—have emerged as potent agents in oncology and

infectious disease research.

This guide details the synthesis, chemical reactivity, and biological profiling of 4-ITCB

derivatives, providing researchers with a roadmap for leveraging this scaffold in drug discovery.

Chemical Architecture and Synthesis
The Scaffold
The core structure consists of a benzene ring substituted at the para positions with an amide

group (
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) and an isothiocyanate group (

).

Amide Moiety: Acts as a hydrogen bond donor/acceptor, crucial for binding in the ribose-

binding pocket of enzymes like PARP or Gyrase B.

Isothiocyanate Moiety: A "warhead" that reacts with nucleophiles (amines, thiols) to form

stable thiourea or dithiocarbamate linkages.

Synthesis Protocol
The synthesis of 4-ITCB is a precision workflow requiring the conversion of 4-aminobenzamide.

The most reliable method utilizes thiophosgene (

) in a biphasic system to prevent hydrolysis of the isothiocyanate.

Protocol: Synthesis of 4-Isothiocyanatobenzamide
Reagents: 4-Aminobenzamide (1.0 eq), Thiophosgene (1.2 eq), Sodium Bicarbonate (

), Chloroform (

), Water.

Conditions:

to Room Temperature (RT), Biphasic stirring.

Step-by-Step Methodology:

Preparation: Dissolve 4-aminobenzamide (10 mmol) in

(50 mL). Prepare a saturated aqueous solution of

(50 mL).

Addition: Cool the biphasic mixture to

. Slowly add thiophosgene (12 mmol) dropwise over 20 minutes. Caution: Thiophosgene is
highly toxic; use a fume hood.
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Reaction: Vigorously stir the mixture at

for 1 hour, then allow to warm to RT and stir for an additional 2 hours.

Workup: Separate the organic layer. Extract the aqueous layer twice with

. Combine organic phases, dry over anhydrous

, and concentrate under reduced pressure.

Purification: Recrystallize from hexane/dichloromethane to yield 4-
isothiocyanatobenzamide as a white/pale yellow solid.

Derivatization Logic (The Thiourea Transformation)
The primary utility of 4-ITCB is its conversion into thiourea derivatives. The isothiocyanate

carbon is highly electrophilic, susceptible to attack by primary and secondary amines.
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Caption: Synthetic pathway from precursor amine to bioactive thiourea via the 4-ITCB

intermediate.

Biological Properties and Applications
The derivatives of 4-ITCB, particularly the thioureas, exhibit a dual-action mechanism:

Covalent/Non-covalent Binding: The thiourea moiety acts as a bioisostere of urea, capable of

chelating metal ions (e.g., in metalloenzymes) or forming hydrogen bond networks.
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ROS Modulation: Isothiocyanate-derived structures often modulate oxidative stress

pathways (Nrf2 activation).

Antimicrobial Activity
Benzamide thioureas have shown significant efficacy against multidrug-resistant (MDR)

bacteria. The mechanism involves the disruption of bacterial cell wall synthesis and potential

inhibition of DNA gyrase.

Key Data: Antibacterial Potency (MIC Values) | Derivative Substituent (R) | Target Organism |

MIC (

) | Activity Level | | :--- | :--- | :--- | :--- | | 3-Chlorophenyl | Staphylococcus aureus (MRSA) | 2 - 4
| Potent | | 4-Nitrophenyl | Staphylococcus epidermidis | 4 - 8 | Moderate | | 2,4-Dichlorophenyl |
Pseudomonas aeruginosa | 16 - 32 | Moderate | | Benzyl | Escherichia coli | > 64 | Low |

Interpretation: Electron-withdrawing groups (Cl,

) on the phenyl ring of the thiourea significantly enhance activity against Gram-positive strains,
likely due to increased lipophilicity and cell membrane penetration [1, 3].

Anticancer Activity
Derivatives of 4-ITCB have been evaluated against solid tumors. The mode of action includes

the induction of apoptosis and the inhibition of specific receptor tyrosine kinases.

Key Data: Cytotoxicity (

) | Derivative Substituent (R) | Cell Line | Cancer Type |

(

) | | :--- | :--- | :--- | :--- | | 4-Trifluoromethylphenyl | A549 | Lung Carcinoma | 0.2 | | 4-Chloro-3-
methylphenyl | MCF-7 | Breast Adenocarcinoma | 2.2 | | Phenyl (Unsubstituted) | MCF-7 |
Breast Adenocarcinoma | > 100 |[1]

Interpretation: The 4-trifluoromethyl derivative shows exceptional potency against lung cancer

cells, suggesting a specific interaction with the mutant K-Ras protein pathway often

upregulated in A549 cells [4].
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Structure-Activity Relationship (SAR)
The biological efficacy of 4-ITCB derivatives is governed by strict steric and electronic rules.
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Caption: SAR analysis of 4-ITCB derivatives highlighting the necessity of electron-withdrawing

groups.

The Amide is Non-Negotiable: Modifications to the primary amide (e.g., N-methylation) often

result in a loss of activity, indicating its role in anchoring the molecule to the receptor site.

Thiourea > Urea: Replacing the sulfur with oxygen (urea) drastically reduces cytotoxicity

(e.g.,

shifts from 0.2

to 22.8

in A549 cells) [4].

Halogens Drive Potency: The presence of halogens (Cl, F) on the distal amine ring improves

lipophilicity and metabolic stability.
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Experimental Validation Protocols
General Procedure for Thiourea Derivatization
To synthesize a library of bioactive derivatives from 4-ITCB:

Reaction: Charge a flask with 4-isothiocyanatobenzamide (1.0 eq) and anhydrous

Tetrahydrofuran (THF).

Nucleophile Addition: Add the substituted aniline/amine (1.0 eq) in one portion.

Conditions: Reflux at

for 4–6 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

Isolation: Cool to RT. The product often precipitates. Filter and wash with cold diethyl ether. If

no precipitate forms, evaporate solvent and recrystallize from Ethanol.

Antimicrobial Susceptibility Assay (Broth Microdilution)
Inoculum: Prepare bacterial suspension at

CFU/mL in Mueller-Hinton Broth.

Dosing: Dissolve derivatives in DMSO. Prepare serial dilutions in 96-well plates (Range: 0.5

– 128

).

Incubation: Incubate at

for 24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b186619/docs#technical-guide-
derivatives-of-4-isothiocyanatobenzamide-and-their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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